3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C14H15ClN2O3S/c1-2-20-14-7-6-12(9-13(14)15)21(18,19)17-10-11-5-3-4-8-16-11/h3-9,17H,2,10H2,1H3
• InChI Key: ALOAEKOCVFJWBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=N2)Cl
• Molecular Formula: C14H15ClN2O3S
• Molecular Weight: 326.8 g/mol

Description

3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics. This compound features a chloro group, an ethoxy group, and a pyridin-2-ylmethyl group attached to a benzenesulfonamide core, making it a molecule of interest for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Nitration: The nitration of ethoxybenzene to introduce a nitro group.

Reduction: Reduction of the nitro group to an amine.

Sulfonation: Sulfonation of the amine to form the sulfonamide.

Chlorination: Introduction of the chloro group.

Coupling: Coupling with pyridin-2-ylmethylamine to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The ethoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The nitro group (if present in intermediates) can be reduced to amines.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial dihydropteroate synthase. By inhibiting this enzyme, the compound can prevent the synthesis of folic acid, which is essential for bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

3-chloro-4-hydroxy-N-(pyridin-3-ylmethyl)benzamide: Similar structure but with a hydroxy group instead of an ethoxy group.

4-chloro-N-(pyridin-3-ylmethyl)benzenesulfonamide: Similar structure but without the ethoxy group.

Uniqueness

3-chloro-4-ethoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide is unique due to the presence of both the ethoxy and chloro groups, which can influence its chemical reactivity and biological activity. The combination of these functional groups can enhance its potential as a versatile intermediate in organic synthesis and its efficacy in biological applications.